Cas no 53332-64-2 (1-(propan-2-yl)-1H-imidazole-2-carbaldehyde)

1-(propan-2-yl)-1H-imidazole-2-carbaldehyde structure
53332-64-2 structure
Product Name:1-(propan-2-yl)-1H-imidazole-2-carbaldehyde
CAS No:53332-64-2
MF:C7H10N2O
MW:138.167101383209
MDL:MFCD07380878
CID:357550
PubChem ID:10057568
Update Time:2025-04-19

1-(propan-2-yl)-1H-imidazole-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

    • 1-Isopropyl-1H-imidazole-2-carbaldehyde
    • 1H-Imidazole-2-carboxaldehyde, 1-(1-methylethyl)-
    • 1-isopropyl-1H-imidazole-2-carbaldehyde(SALTDATA: FREE)
    • 1-(methylethyl)imidazole-2-carbaldehyde
    • 1-isopropyl-1H-imidazole-2-carboxaldehyde
    • 1-isopropyl-2-imidazolecarbaldehyde
    • 1-isopropylimidazole-2-carbaldehyde
    • 1-isopropylimidazole-2-carboxyaldehyde
    • 2-Formyl-1-isopropylimidazol
    • Ambcb4040086
    • CTK1G1042
    • N-isopropyl-1H-imidazole-2-carboxaldehyde
    • SBB073469
    • 1-(propan-2-yl)-1H-imidazole-2-carbaldehyde
    • Z1198173197
    • 1-propan-2-ylimidazole-2-carbaldehyde
    • AM100913
    • F2101-0217
    • WAEJIEIBRIUGNH-UHFFFAOYSA-N
    • MFCD07380878
    • 53332-64-2
    • FS-6487
    • EN300-155266
    • AKOS000577230
    • SCHEMBL3986195
    • DTXSID30434793
    • MDL: MFCD07380878
    • Inchi: 1S/C7H10N2O/c1-6(2)9-4-3-8-7(9)5-10/h3-6H,1-2H3
    • InChI Key: WAEJIEIBRIUGNH-UHFFFAOYSA-N
    • SMILES: O=CC1=NC=CN1C(C)C

Computed Properties

  • Exact Mass: 138.0794
  • Monoisotopic Mass: 138.079312947g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 125
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.5
  • Topological Polar Surface Area: 34.9Ų

Experimental Properties

  • Color/Form: NA
  • Density: 1.1±0.1 g/cm3
  • Boiling Point: 252.2±23.0 °C at 760 mmHg
  • Flash Point: 246.5±28.7 °C
  • PSA: 34.89

1-(propan-2-yl)-1H-imidazole-2-carbaldehyde Security Information

1-(propan-2-yl)-1H-imidazole-2-carbaldehyde Pricemore >>

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